![molecular formula C14H20N2O3 B6086631 N'-(2-hydroxy-3-methoxybenzylidene)hexanohydrazide](/img/structure/B6086631.png)
N'-(2-hydroxy-3-methoxybenzylidene)hexanohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-hydroxy-3-methoxybenzylidene)hexanohydrazide, also known as HMBH, is a synthetic compound that has been widely studied for its potential therapeutic applications. The compound is a hydrazone derivative of hexanohydrazide and has been shown to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer effects. In
Mechanism of Action
The mechanism of action of N'-(2-hydroxy-3-methoxybenzylidene)hexanohydrazide is not fully understood, but it is thought to involve the inhibition of various signaling pathways that are involved in inflammation and cancer progression. This compound has been shown to inhibit the expression of inflammatory cytokines, such as TNF-α and IL-6, and to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells and reduce inflammation. This compound has also been shown to exhibit antioxidant activity, which may contribute to its protective effects against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of N'-(2-hydroxy-3-methoxybenzylidene)hexanohydrazide is its ability to form stable complexes with metal ions, which may make it useful as a drug delivery system. However, one of the limitations of this compound is its relatively low solubility in aqueous solutions, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for further research on N'-(2-hydroxy-3-methoxybenzylidene)hexanohydrazide. One area of interest is the development of this compound-based drug delivery systems, which may have applications in the treatment of various diseases. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and to determine its potential therapeutic applications in vivo.
Synthesis Methods
The synthesis of N'-(2-hydroxy-3-methoxybenzylidene)hexanohydrazide involves the reaction of 2-hydroxy-3-methoxybenzaldehyde with hexanohydrazide in the presence of a catalyst. The reaction is carried out under reflux conditions and the resulting product is purified by recrystallization. The yield of the synthesis is typically around 80%.
Scientific Research Applications
N'-(2-hydroxy-3-methoxybenzylidene)hexanohydrazide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer effects in various in vitro and in vivo studies. This compound has also been investigated for its potential as a drug delivery system, due to its ability to form stable complexes with metal ions.
properties
IUPAC Name |
N-[(E)-(2-hydroxy-3-methoxyphenyl)methylideneamino]hexanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3/c1-3-4-5-9-13(17)16-15-10-11-7-6-8-12(19-2)14(11)18/h6-8,10,18H,3-5,9H2,1-2H3,(H,16,17)/b15-10+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOLMFKHRZGLOPS-XNTDXEJSSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)NN=CC1=C(C(=CC=C1)OC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCC(=O)N/N=C/C1=C(C(=CC=C1)OC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.